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Compound of Interest

Compound Name: Hexahydrofarnesyl acetone

Cat. No.: B052165 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals like Hexahydrofarnesyl acetone. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Chemical Identification and Hazards

Hexahydrofarnesyl acetone, also known as 6,10,14-Trimethyl-2-pentadecanone, is a

sesquiterpene with the CAS number 502-69-2.[1] While it is utilized in research for its potential

antibacterial, anti-inflammatory, and anticancer properties, it is crucial to be aware of its

associated hazards.[2] The primary hazard identified in the Safety Data Sheet (SDS) is its

toxicity to aquatic life with long-lasting effects.[1]

Identifier Value

Chemical Name Hexahydrofarnesyl acetone

Synonyms
6,10,14-Trimethyl-2-pentadecanone, Phytone,

Perhydrofarnesyl acetone

CAS Number 502-69-2

Molecular Formula C18H36O

Molecular Weight 268.48 g/mol
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Hazard Statement GHS Classification Precautionary Statement

H410: Very toxic to aquatic life

with long lasting effects

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

P273: Avoid release to the

environment.

P391: Collect spillage.

P501: Dispose of

contents/container in

accordance with local

regulation.

Personal Protective Equipment (PPE)

When handling Hexahydrofarnesyl acetone, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type Specification Reason

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles
To protect eyes from splashes.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

To avoid inhalation of vapors

or mists.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Hexahydrofarnesyl acetone is crucial for maintaining a

safe laboratory environment.
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Figure 1: High-level workflow for handling Hexahydrofarnesyl acetone.

1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower before starting work.

Assemble all necessary materials, including the chemical, solvents, and required labware.

Put on all required Personal Protective Equipment (PPE).

2. Handling:

Conduct all manipulations of Hexahydrofarnesyl acetone within a certified chemical fume

hood to minimize inhalation exposure.
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Avoid direct contact with skin and eyes.

Use appropriate tools (e.g., spatulas, pipettes) to handle the substance.

If the substance is in a powdered form, be careful to avoid creating dust.

If the substance is a liquid, pour carefully to avoid splashing.

3. Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

The SDS for a similar compound, acetone, suggests scrubbing with alcohol.[1]

Properly label and store any unused chemical.

Remove PPE carefully to avoid contaminating yourself. Wash hands thoroughly after

handling.

Disposal Plan

Proper disposal of Hexahydrofarnesyl acetone and its contaminated waste is critical to

prevent environmental harm.[1]
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Figure 2: Waste disposal workflow for Hexahydrofarnesyl acetone.

1. Waste Segregation:
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Collect all waste contaminated with Hexahydrofarnesyl acetone separately from other

laboratory waste. This includes unused chemical, contaminated gloves, paper towels, and

disposable labware.

2. Waste Collection:

Place all contaminated solid and liquid waste into a designated, clearly labeled, and sealed

hazardous waste container.

The label should include the chemical name ("Hexahydrofarnesyl acetone Waste") and the

associated hazard symbol (e.g., "Hazardous to the Aquatic Environment").

3. Final Disposal:

Dispose of the hazardous waste container through your institution's designated hazardous

waste management program.

Adhere strictly to all local, state, and federal regulations for hazardous waste disposal. Do

not pour Hexahydrofarnesyl acetone down the drain or dispose of it in the regular trash.

Emergency Procedures

In case of accidental exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Evacuate personnel to safe areas. Wear

appropriate PPE. Absorb spillage with an inert

material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

By adhering to these safety protocols and operational plans, researchers can handle

Hexahydrofarnesyl acetone responsibly, ensuring both personal safety and environmental

protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b052165?utm_src=pdf-body
https://www.benchchem.com/product/b052165?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-N3074/Hexahydrofarnesyl-acetone-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/hexahydrofarnesyl-acetone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexahydrofarnesyl Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052165#personal-protective-equipment-for-handling-
hexahydrofarnesyl-acetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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